Cas no 1822598-18-4 (2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1))

• Product Name: 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1)
• CAS No: 1822598-18-4
• MF: C₈H₁₁ClF₃NO₂
• MW: 245.626652002335
• MDL: MFCD26137270
• CID: 5240861
• PubChem ID: 74893756
• Update Time: 2026-03-08

2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1)

• MDL： MFCD26137270
• Inchi： 1S/C8H10F3NO2.ClH/c1-14-7(13)4-2-3-5(6(3)12-4)8(9,10)11;/h3-6,12H,2H2,1H3;1H
• InChI Key： ONBRGUPLTWUXFM-UHFFFAOYSA-N
• SMILES： C(C1C2NC(C(=O)OC)CC12)(F)(F)F.Cl

Additional information on 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1)

Comprehensive Overview of 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1) (CAS No. 1822598-18-4)

The compound 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1) (CAS No. 1822598-18-4) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its azabicyclo scaffold, combined with a trifluoromethyl group, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

One of the key features of this compound is its bicyclic core, which enhances conformational rigidity and improves binding affinity to specific receptors. The presence of the trifluoromethyl moiety further enhances its lipophilicity and metabolic stability, making it a preferred choice for medicinal chemists. Recent studies highlight its role in the synthesis of novel GABA receptor modulators and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid derivatives are being investigated for their potential in reducing synthetic steps and minimizing waste. This aligns with the growing demand for environmentally friendly processes in the pharmaceutical industry. Additionally, its methyl ester and hydrochloride salt forms improve solubility and bioavailability, addressing common challenges in formulation development.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 1822598-18-4 has surged due to the rise in small-molecule drug development. Companies specializing in custom synthesis and contract research are actively sourcing this compound to support innovative projects. Its versatility also extends to proteomics and chemical biology, where it serves as a tool compound for studying protein-ligand interactions.

Frequently asked questions about this compound include its stability under various conditions, synthetic routes, and commercial availability. Researchers are particularly interested in its spectroscopic data (NMR, MS) and chromatographic purity, which are critical for quality control. As the scientific community continues to explore its applications, 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid derivatives are poised to play a pivotal role in next-generation therapeutics.

In summary, 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, hydrochloride (1:1) represents a promising scaffold with broad applicability. Its combination of structural novelty and functional diversity makes it a subject of ongoing research, particularly in areas like neuropharmacology and catalysis. As advancements in computational chemistry and high-throughput screening accelerate, this compound is likely to feature prominently in future breakthroughs.